Bis(2,5-dioxopyrrolidin-1-yl) Decanedioate
Bis(2,5-dioxopyrrolidin-1-yl) Decanedioate
DSSeb Crosslinker, or Disuccinimidyl sebacate, is a homobifunctional crosslinking reagent which is cell membrane permeable. DSSeb Crosslinker is useful in protein crosslinking and making antibody drug conjugates (ADCs).
Brand Name:
Vulcanchem
CAS No.:
23024-29-5
VCID:
VC0526692
InChI:
InChI=1S/C18H24N2O8/c21-13-9-10-14(22)19(13)27-17(25)7-5-3-1-2-4-6-8-18(26)28-20-15(23)11-12-16(20)24/h1-12H2
SMILES:
C1CC(=O)N(C1=O)OC(=O)CCCCCCCCC(=O)ON2C(=O)CCC2=O
Molecular Formula:
C18H24N2O8
Molecular Weight:
396.4 g/mol
Bis(2,5-dioxopyrrolidin-1-yl) Decanedioate
CAS No.: 23024-29-5
Inhibitors
VCID: VC0526692
Molecular Formula: C18H24N2O8
Molecular Weight: 396.4 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
CAS No. | 23024-29-5 |
---|---|
Product Name | Bis(2,5-dioxopyrrolidin-1-yl) Decanedioate |
Molecular Formula | C18H24N2O8 |
Molecular Weight | 396.4 g/mol |
IUPAC Name | bis(2,5-dioxopyrrolidin-1-yl) decanedioate |
Standard InChI | InChI=1S/C18H24N2O8/c21-13-9-10-14(22)19(13)27-17(25)7-5-3-1-2-4-6-8-18(26)28-20-15(23)11-12-16(20)24/h1-12H2 |
Standard InChIKey | XPKIVYVYXKPGBP-UHFFFAOYSA-N |
SMILES | C1CC(=O)N(C1=O)OC(=O)CCCCCCCCC(=O)ON2C(=O)CCC2=O |
Canonical SMILES | C1CC(=O)N(C1=O)OC(=O)CCCCCCCCC(=O)ON2C(=O)CCC2=O |
Appearance | Solid powder |
Description | DSSeb Crosslinker, or Disuccinimidyl sebacate, is a homobifunctional crosslinking reagent which is cell membrane permeable. DSSeb Crosslinker is useful in protein crosslinking and making antibody drug conjugates (ADCs). |
Purity | >98% (or refer to the Certificate of Analysis) |
Shelf Life | >2 years if stored properly |
Solubility | Soluble in DMSO |
Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms | DSSeb Crosslinker, DSSeb Cross linker, DSSeb Cross-linker |
Reference | 1: Heck T, Faccio G, Richter M, Thöny-Meyer L. Enzyme-catalyzed protein crosslinking. Appl Microbiol Biotechnol. 2013 Jan;97(2):461-75. doi: 10.1007/s00253-012-4569-z. Epub 2012 Nov 25. Review. PubMed PMID: 23179622; PubMed Central PMCID: PMC3546294. 2: Reddy N, Reddy R, Jiang Q. Crosslinking biopolymers for biomedical applications. Trends Biotechnol. 2015 Jun;33(6):362-9. doi: 10.1016/j.tibtech.2015.03.008. Epub 2015 Apr 14. Review. PubMed PMID: 25887334. 3: Movahedi A, Lundin A, Kann N, Nydén M, Moth-Poulsen K. Cu(I) stabilizing crosslinked polyethyleneimine. Phys Chem Chem Phys. 2015 Jul 28;17(28):18327-36. doi: 10.1039/c5cp02198g. PubMed PMID: 26104912. 4: Reinitz SD, Currier BH, Levine RA, Van Citters DW. Crosslink density, oxidation and chain scission in retrieved, highly cross-linked UHMWPE tibial bearings. Biomaterials. 2014 May;35(15):4436-40. doi: 10.1016/j.biomaterials.2014.02.019. Epub 2014 Mar 1. PubMed PMID: 24589360. 5: Javadi MA, Feizi S. Sterile Keratitis following Collagen Crosslinking. J Ophthalmic Vis Res. 2014 Oct-Dec;9(4):510-3. doi: 10.4103/2008-322X.150832. PubMed PMID: 25709779; PubMed Central PMCID: PMC4329714. |
PubChem Compound | 3430836 |
Last Modified | Nov 11 2021 |
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